Cyanomethyl acetate
Overview
Description
Cyanomethyl acetate is a chemical compound with the molecular formula C4H5NO2 . It is also known by other names such as Acetic acid cyanomethyl ester and Acetoxyacetonitrile .
Synthesis Analysis
The synthesis of cyanomethyl acetate can be achieved through various methods. For instance, an isothiouronium salt has been reported as a reagent for the operationally simple synthesis of cyanomethyl thioesters with high functional group tolerance, avoiding the use of thiols . Additionally, the products can be engaged in amide synthesis in either a two-step or one-pot fashion .Molecular Structure Analysis
The molecular structure of cyanomethyl acetate is represented by the InChI code 1S/C4H5NO2/c1-4(6)7-3-2-5/h3H2,1H3 and the InChI key AJEHNBIPLQJTNU-UHFFFAOYSA-N . The canonical SMILES representation is CC(=O)OCC#N .Chemical Reactions Analysis
Cyanomethyl acetate can participate in various chemical reactions. For example, it can be involved in glycosylation reactions promoted by triflate-generating reagents . These processes are thought to proceed with the participation of a plethora of activated high energy intermediates .Physical And Chemical Properties Analysis
Cyanomethyl acetate has a molecular weight of 99.09 g/mol . It has a density of 1.1±0.1 g/cm3, a boiling point of 164.1±13.0 °C at 760 mmHg, and a flash point of 61.7±6.6 °C . It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 3 freely rotating bonds .Scientific Research Applications
Synthesis of Biologically Active Compounds
Cyanomethyl acetate is used in the cyanoacetylation of amines, which is a key process in the formation of biologically active compounds . This process is crucial in the synthesis of N-cyanoacetamides, which are considered one of the most important precursors for heterocyclic synthesis .
Heterocyclic Synthesis
The carbonyl and cyano functions of Cyanomethyl acetate compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . These compounds are extensively used as reactants in heterocyclic synthesis .
Condensation and Substitution Reactions
The active hydrogen on C-2 of Cyanomethyl acetate compounds can take part in a variety of condensation and substitution reactions . This property makes them versatile in chemical synthesis .
Chemotherapeutic Agents
The potential of N-aryl and/or heteryl cyanoacetamides, which can be synthesized from Cyanomethyl acetate, in evolving better chemotherapeutic agents has been highlighted . This shows the importance of Cyanomethyl acetate in medicinal chemistry .
Synthesis of Cyanoacetamide Derivatives
Cyanomethyl acetate is used in the synthesis of cyanoacetamide derivatives . The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .
Antiproliferative Agents
In the realm of antiproliferative agents, groundbreaking studies on cyanomethyl vinyl ether derivatives have unveiled novel compounds and propelled the frontier of cancer research . This highlights the role of Cyanomethyl acetate in the development of new cancer therapies .
Mechanism of Action
Target of Action
Cyanomethyl acetate, a derivative of cyanoacetamide, is primarily involved in the synthesis of heterocyclic compounds . It interacts with various substituted aryl or heteryl amines, which are its primary targets . These amines play a crucial role in the formation of biologically active compounds .
Mode of Action
The compound’s mode of action involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates . The carbonyl and cyano functions of these compounds enable reactions with common bidentate reagents to form a variety of heterocyclic compounds . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .
Biochemical Pathways
Cyanomethyl acetate is involved in the acetyl CoA pathway, which requires approximately 10 enzymes, roughly as many organic cofactors, and more than 500 kDa of combined subunit molecular mass to catalyze the conversion of H2 and CO2 to formate, acetate, and pyruvate in acetogens and methanogens . It also plays a role in the synthesis of acyl phosphates by highly reactive carbonyl groups undergoing attack by inert inorganic phosphate .
Pharmacokinetics
These properties are key factors that determine the pharmacokinetics and efficacy of a drug .
Result of Action
The result of cyanomethyl acetate’s action is the formation of a variety of heterocyclic compounds . These compounds have diverse biological activities and have drawn the attention of biochemists in the last decade . They are considered one of the most important precursors for heterocyclic synthesis .
Action Environment
The action of cyanomethyl acetate can be influenced by various environmental factors. For instance, the reaction conditions, such as temperature and solvent, can affect the yield of cyanoacetamide derivatives . The compound’s action, efficacy, and stability may therefore vary depending on these environmental conditions .
properties
IUPAC Name |
cyanomethyl acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NO2/c1-4(6)7-3-2-5/h3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJEHNBIPLQJTNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00142939 | |
Record name | (Acetyloxy)acetonitrile | |
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URL | https://comptox.epa.gov/dashboard/DTXSID00142939 | |
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Molecular Weight |
99.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Vapor Pressure |
0.36 [mmHg] | |
Record name | (Acetyloxy)acetonitrile | |
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Product Name |
Cyanomethyl acetate | |
CAS RN |
1001-55-4 | |
Record name | 2-(Acetyloxy)acetonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1001-55-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | (Acetyloxy)acetonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001001554 | |
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Record name | Cyanomethyl acetate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=71942 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | (Acetyloxy)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00142939 | |
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Record name | cyanomethyl acetate | |
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Record name | CYANOMETHYLACETATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VM1DZ0X2D6 | |
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Record name | (ACETYLOXY)ACETONITRILE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2124 | |
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Synthesis routes and methods
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